Cas no 30826-85-8 (2(1H)-Pyrimidinone,1,3-diethyltetrahydro-)

• Product Name: 2(1H)-Pyrimidinone,1,3-diethyltetrahydro-
• CAS No: 30826-85-8
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 307057
• PubChem ID: 99136
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,1,3-diethyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,1,3-diethyltetrahydro-
• 1,3-diethyl-1,3-diazinan-2-one
• 1,3-Diaethyl-tetrahydro-1H-pyrimidin-2-on
• 1,3-diethyl- tetrahydro-2(1H)-pyrimidinone
• 1,3-diethyl-3,4,5,6-tetrahydro-pyrimidin-2-one
• 1,3-Diethylhexahydropyrimid-2-one
• 1,3-diethyl-tetrahydropyrimidin-2(1H)-one
• 1,3-diethyl-tetrahydro-pyrimidin-2-one
• 2(1H)-Pyrimidinone, tetrahydro-1,3-diethyl-
• AC1L40OJ
• BRN 0509180
• N,N'-Diethyltrimethyl
• NSC186244
• N3UC7W0087
• NSC 186244
• 1,3-diethyltetrahydro-2(1H)-pyrimidinone
• Tetrahydro-1,3-diethyl-2(1H)-pyrimidinone
• DTXSID70184826
• UNII-N3UC7W0087
• N,N'-Diethyltrimethyleneurea
• HLWPXRDVZZOLHS-UHFFFAOYSA-N
• 2(1H)-Pyrimidinone, 1,3-diethyltetrahydro-
• CHEMBL11573
• 30826-85-8
• n,n'-diethylpropyleneurea
• 2(1H)-Pyrimidinone,3-diethyltetrahydro-
• NSC-186244
• SCHEMBL6365391

• Inchi： 1S/C8H16N2O/c1-3-9-6-5-7-10(4-2)8(9)11/h3-7H2,1-2H3
• InChI Key： HLWPXRDVZZOLHS-UHFFFAOYSA-N
• SMILES： O=C1N(CC)CCCN1CC

Computed Properties

• Exact Mass: 156.12638
• Monoisotopic Mass: 156.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 0.975
• Boiling Point: 248.3°C at 760 mmHg
• Flash Point: 98.8°C
• Refractive Index: 1.465
• PSA: 23.55
• LogP: 1.02970